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Compound of Interest

Compound Name: Acid Yellow 220

Cat. No.: B1660042

An In-depth Technical Guide to the Synthesis and Manufacturing of Acid Yellow 220

For Researchers, Scientists, and Drug Development Professionals

Abstract

Acid Yellow 220, also known as C.I. 11714, is a significant member of the metal-complex azo
dye class. These dyes are prized for their superior light fastness and wash fastness, properties
imparted by the coordination of a metal ion with an azo dye ligand. This technical guide
provides a comprehensive overview of the synthesis and manufacturing of Acid Yellow 220.
While specific, proprietary industrial manufacturing protocols are not publicly available, this
document outlines the core chemical principles and provides detailed, analogous experimental
methodologies based on established procedures for similar 1:2 metal-complex azo dyes. The
synthesis is a multi-step process involving diazotization, azo coupling, and subsequent
metallization with a cobalt salt to form the final 1:2 cobalt-dye complex. This guide presents
these steps with clarity, supported by quantitative data in tabular format and a visual
representation of the synthesis pathway.

Introduction

Acid Yellow 220 is a monoazo dye that incorporates a cobalt ion into its final structure, forming
a 1:2 complex where one cobalt ion is coordinated with two molecules of the azo dye ligand.
This structural feature is key to its high performance in dyeing applications, particularly for
protein fibers like wool and silk, as well as polyamides. The synthesis of such dyes requires a
precise sequence of chemical reactions, each with critical parameters that influence the final
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product's yield and purity. This guide will delve into the fundamental reactions that constitute
the manufacturing process of Acid Yellow 220.

Overall Synthesis Pathway

The manufacturing of Acid Yellow 220 follows a well-established three-stage synthesis route

common to many metal-complex azo dyes:

o Diazotization: The primary aromatic amine, 2-(3-Amino-4-hydroxyphenylsulfonamido)benzoic

acid, is converted into a diazonium salt.

¢ Azo Coupling: The resulting diazonium salt is reacted with a coupling component, N-(2-
chlorophenyl)-3-oxobutanamide, to form the monoazo dye ligand.

o Metallization: The monoazo dye ligand is then treated with a cobalt salt to form the final 1:2
cobalt-dye complex, Acid Yellow 220.

The logical relationship of this workflow is depicted in the following diagram:
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Acid Yellow 220 Synthesis Workflow

Stage 1: Diazotization of
2-(3-Amino-4-hydroxyphenylsulfonamido)benzoic acid

iazonium Salt Intermediate
Stage 2: Azo Coupling with
N-(2-chlorophenyl)-3-oxobutanamide
zo Dye Ligand
Stage 3: Metallization with
Cobalt(ll) Salt
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Synthesis of Acid Yellow 220

Starting Materials
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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